![molecular formula C19H22N2O3S2 B5209287 N-{2-[(4-methylbenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide](/img/structure/B5209287.png)
N-{2-[(4-methylbenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide
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Overview
Description
N-{2-[(4-methylbenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity as a research chemical. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been used in a variety of scientific research applications.
Mechanism of Action
N-{2-[(4-methylbenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. When it binds to these receptors, it activates a signaling cascade that leads to various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other cannabinoids, including THC. It has been shown to have analgesic, anti-inflammatory, and anxiolytic effects, as well as effects on appetite and metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using N-{2-[(4-methylbenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. However, its use is limited by the fact that it is a synthetic compound and may not accurately reflect the effects of natural cannabinoids.
Future Directions
There are many potential future directions for research on N-{2-[(4-methylbenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide and other synthetic cannabinoids. These include studies on the effects of different doses and administration routes, as well as studies on the long-term effects of chronic use. Additionally, research could focus on developing new synthetic cannabinoids with improved selectivity and potency.
Synthesis Methods
The synthesis of N-{2-[(4-methylbenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide involves the reaction of 4-methylbenzyl chloride with 2-mercapto-N-(2-nitrobenzyl)acetamide in the presence of a base such as sodium hydride. The resulting product is then purified through a series of steps, including recrystallization and chromatography.
Scientific Research Applications
N-{2-[(4-methylbenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide has been used in a variety of scientific research applications, including studies on the endocannabinoid system and its role in regulating various physiological processes. It has also been used in studies on the effects of cannabinoids on pain, inflammation, and anxiety.
properties
IUPAC Name |
N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]-2-[(4-nitrophenyl)methylsulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S2/c1-15-2-4-16(5-3-15)12-25-11-10-20-19(22)14-26-13-17-6-8-18(9-7-17)21(23)24/h2-9H,10-14H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTNQYEWFIUPMJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSCCNC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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